Cas no 2137640-18-5 (Propanamide, N-[(1R,3S)-3-aminocyclopentyl]-3-chloro-, rel-)

• Product Name: Propanamide, N-[(1R,3S)-3-aminocyclopentyl]-3-chloro-, rel-
• CAS No: 2137640-18-5
• MF: C₈H₁₅ClN₂O
• MW: 190.670500993729
• CID: 5263393
• Update Time: 2025-06-11

Propanamide, N-[(1R,3S)-3-aminocyclopentyl]-3-chloro-, rel- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[(1R,3S)-3-aminocyclopentyl]-3-chloro-, rel-

• Inchi： 1S/C8H15ClN2O/c9-4-3-8(12)11-7-2-1-6(10)5-7/h6-7H,1-5,10H2,(H,11,12)/t6-,7+/m0/s1
• InChI Key： HKPIYRCKMUIZSY-NKWVEPMBSA-N
• SMILES： C(N[C@@H]1CC[C@H](N)C1)(=O)CCCl

Additional information on Propanamide, N-[(1R,3S)-3-aminocyclopentyl]-3-chloro-, rel-

Comprehensive Analysis of Propanamide, N-[(1R,3S)-3-aminocyclopentyl]-3-chloro-, rel- (CAS No. 2137640-18-5)

In the realm of organic chemistry and pharmaceutical research, Propanamide, N-[(1R,3S)-3-aminocyclopentyl]-3-chloro-, rel- (CAS No. 2137640-18-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its chiral cyclopentyl backbone and chloro-substituted propanamide moiety, is a subject of interest for researchers exploring novel bioactive molecules and drug intermediates. Its stereochemistry, denoted by the rel- prefix, indicates a relative configuration, making it a valuable candidate for stereoselective synthesis studies.

The growing demand for chiral building blocks in drug discovery has propelled compounds like Propanamide, N-[(1R,3S)-3-aminocyclopentyl]-3-chloro-, rel- into the spotlight. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such molecules, as they serve as critical components in the development of targeted therapies. Researchers frequently search for "CAS 2137640-18-5 applications" or "chiral amine derivatives in pharmaceuticals," reflecting the compound's relevance in cutting-edge scientific inquiries.

From a synthetic perspective, the 3-chloro group in Propanamide, N-[(1R,3S)-3-aminocyclopentyl]-3-chloro-, rel- offers a reactive site for further functionalization, enabling the creation of diverse derivatives. This feature aligns with the current focus on structure-activity relationship (SAR) studies, where minor modifications can significantly alter biological activity. The compound's aminocyclopentyl segment also contributes to its potential as a scaffold for peptidomimetics, a hot topic in medicinal chemistry due to its implications in designing enzyme inhibitors and receptor modulators.

Environmental and green chemistry considerations are increasingly influencing the synthesis and application of compounds like Propanamide, N-[(1R,3S)-3-aminocyclopentyl]-3-chloro-, rel-. Questions such as "sustainable synthesis of chiral amides" or "eco-friendly purification methods for CAS 2137640-18-5" are trending among chemists aiming to reduce waste and energy consumption. The compound's stability under various conditions also makes it a candidate for high-throughput screening platforms, which are pivotal in accelerating drug discovery pipelines.

In summary, Propanamide, N-[(1R,3S)-3-aminocyclopentyl]-3-chloro-, rel- (CAS No. 2137640-18-5) represents a versatile and scientifically valuable molecule. Its structural features, combined with the rising interest in chiral chemistry and sustainable synthesis, position it as a key player in modern pharmaceutical and chemical research. As the field evolves, this compound is likely to remain at the forefront of discussions surrounding innovative drug development and molecular design.